![molecular formula C5H10O3S B1625853 Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide CAS No. 94158-05-1](/img/structure/B1625853.png)
Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide
Overview
Description
Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide is a chemical compound with the molecular formula C5H10O3S . It has an average mass of 150.196 Da and a monoisotopic mass of 150.035065 Da .
Synthesis Analysis
The synthesis of this compound has been achieved via an unprecedented [1+1+1+1+1+1] annulation process . In this reaction, rongalite acted as a tethered C–S synthon and can be chemoselectively used as triple C1 units and as a source of sulfone .Molecular Structure Analysis
The molecular structure of this compound consists of 5 carbon atoms, 10 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include an annulation process where rongalite serves as C1 units .Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3, a boiling point of 378.1±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.9 mmHg at 25°C . It also has an enthalpy of vaporization of 72.4±6.0 kJ/mol and a flash point of 182.5±25.9 °C . The compound has a molar refractivity of 33.5±0.4 cm3, and its polar surface area is 63 Å2 .Scientific Research Applications
Synthesis and Chemical Reactions
Tetrahydro-2H-thiopyran 1,1-dioxides serve as key intermediates in various synthetic pathways due to their unique chemical properties. The synthesis of these compounds through [1+1+1+1+1+1] annulation demonstrates their potential in constructing complex molecular architectures. This process utilizes rongalite as a tethered C-S synthon, highlighting its versatility in providing both sulfone functionality and serving as triple C1 units (Xiang-Long Chen et al., 2022). Additionally, tetrahydro-2H-thiopyran 1,1-dioxides have been used in the synthesis of novel 1,5,6,7-tetrahydrothiopyrano[2,3-d][1,2,3]triazole 4,4-dioxides, showcasing their utility in the preparation of triazole-based bicyclic ring systems (N. Pokhodylo et al., 2020).
Photochromic Properties
The photochromic properties of 2,4,4,6-tetraaryl-4H-thiopyrans, which can undergo reversible photochemical color changes upon UV illumination, open avenues for their application in materials science. These compounds demonstrate the potential for development in smart materials and sensors, where their optical properties can be harnessed for responsive and adaptive functionalities (Pavel Šbebek et al., 1992).
Electrocatalytic Applications
The modification of bipyridine ligands in the second coordination sphere with a thiourea tether, known to form hydrogen bonds with carbonyl moieties, has been explored for the electrochemical reduction of CO2 to CO. This approach enhances the activity of catalysts, demonstrating the role of tetrahydro-2H-thiopyran 1,1-dioxides in facilitating environmentally beneficial reactions (Eynat Haviv et al., 2018).
Optoelectronic and Conductive Complexes
Tetrahydro-2H-thiopyran 1,1-dioxides have been incorporated into structures for the development of ambipolar semiconductors, showcasing their utility in the field of organic electronics. The manipulation of their electronic properties through structural modifications allows for the creation of materials with desirable charge transport characteristics (T. Nishinaga et al., 2013).
Structural Influence in Crystal Formation
The crystal structure analysis of 1,1-dioxo-tetrahydro-1λ6-thiopyran-3-one reveals the significant role of sulfonic and carbonyl groups in dictating the supramolecular architecture. This insight is crucial for understanding and designing materials with specific crystalline properties, impacting fields such as pharmaceuticals and material science (O. Shishkin et al., 2012).
properties
IUPAC Name |
1,1-dioxothian-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O3S/c6-5-2-1-3-9(7,8)4-5/h5-6H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOAYCGLGUDLVFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CS(=O)(=O)C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30916281 | |
Record name | 3-Hydroxy-1lambda~6~-thiane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30916281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
94158-05-1 | |
Record name | 2H-Thiopyran-3-ol, tetrahydro-, 1,1-dioxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94158-05-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0094158051 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Hydroxy-1lambda~6~-thiane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30916281 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrahydro-2H-thiopyran-3-ol 1,1-dioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.093.662 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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